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Compound of Interest

Compound Name: 2-Ethylbutyl benzoate

Cat. No.: B15375592

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes available technical data for 2-Ethylbutyl benzoate. It
should be noted that publicly accessible information regarding its specific biological activity and
detailed experimental protocols is limited. The synthesis protocol provided is a representative
example based on established methods for similar compounds.

Introduction

2-Ethylbutyl benzoate, identified by the CAS number 5444-76-8, is a benzoate ester.[1]
Benzoate esters as a class are recognized for their applications as fragrances, flavorings, and
preservatives.[2][3][4] This guide provides a summary of the known chemical and physical
properties of 2-Ethylbutyl benzoate, a proposed synthesis methodology, and an overview of
the general toxicological profile of related benzoate compounds.

Chemical and Physical Properties

The fundamental chemical and physical properties of 2-Ethylbutyl benzoate are summarized
below. This data is primarily derived from computational models and basic experimental
measurements.
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Property Value Source

Molecular Formula C13H1802 PubChem[1]
Molecular Weight 206.28 g/mol PubChem[1]
IUPAC Name 2-ethylbutyl benzoate PubChem[1]
SMILES gfgiCC)COC(ZO)CFCCZC PubChem[1]

InChl=1S/C13H1802/c1-3-
11(4-2)10-15-13(14)12-8-6-5-

InChl PubChem[1]
7-9-12/h5-9,11H,3-4,10H2,1-
2H3
Computed XLogP3 4.3 PubChem[1]
Kovats Retention Index (semi- 1555 NIST Mass Spectrometry Data
standard non-polar) Center[1]

Synthesis of 2-Ethylbutyl Benzoate

A specific, peer-reviewed synthesis protocol for 2-Ethylbutyl benzoate is not readily available
in the scientific literature. However, its synthesis can be reliably achieved through the Fischer
esterification of benzoic acid with 2-ethylbutanol. This acid-catalyzed reaction is a standard
method for preparing esters.[5][6]

Proposed Experimental Protocol: Fischer Esterification

This protocol is adapted from established procedures for the synthesis of similar benzoate
esters, such as methyl benzoate and ethyl benzoate.[5][7][8]

Materials:
e Benzoic acid
o 2-Ethylbutanol

o Concentrated sulfuric acid (catalyst)
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Diethyl ether (or other suitable extraction solvent)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (or sodium sulfate)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine benzoic acid and a molar excess of 2-ethylbutanol (e.g., 4 equivalents).

o Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to
the stirred mixture.

o Reflux: Heat the reaction mixture to reflux and maintain for a period of 2-4 hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel and dilute with diethyl ether.

o Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acidic catalyst and any unreacted benzoic acid), and finally with brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the
solvent under reduced pressure to yield the crude 2-Ethylbutyl benzoate.

 Purification: The crude product can be further purified by vacuum distillation.

Synthesis Workflow Diagram
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A generalized workflow for the synthesis of 2-Ethylbutyl benzoate.

Analytical Data

Mass Spectrometry

Gas Chromatography-Mass Spectrometry (GC-MS) data is available for 2-Ethylbutyl
benzoate from the NIST Mass Spectrometry Data Center.[1] The mass spectrum provides
information on the fragmentation pattern of the molecule, which is crucial for its identification.

m/z Relative Intensity
57 100.0

105 95.5

77 31.8

122 18.2

206 (M+) 1.8

Data is representative and sourced from the NIST database.

Biological Activity and Signaling Pathways

As of the latest literature review, there is no specific information available regarding the
biological activity or the signaling pathways associated with 2-Ethylbutyl benzoate. Research
in this area is required to elucidate any potential pharmacological or toxicological effects.
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Toxicology and Safety

There is no specific toxicological data for 2-Ethylbutyl benzoate. However, the safety of
benzoates as a class of compounds has been reviewed. Generally, they exhibit low acute
toxicity.[9] Benzyl benzoate, a related compound, is hydrolyzed to benzoic acid and benzyl
alcohol in the body.[2] High intake of sodium benzoate has been associated with some health
concerns in certain studies.[4] It is important to handle 2-Ethylbutyl benzoate with appropriate
laboratory safety precautions, including the use of personal protective equipment and working
in a well-ventilated area.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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